(Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-thiophen-3-ylprop-2-enamide

• IUPAC Name: (Z)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C18H16ClN3O2S/c19-15-1-2-17(22-4-6-24-7-5-22)16(10-15)21-18(23)14(11-20)9-13-3-8-25-12-13/h1-3,8-10,12H,4-7H2,(H,21,23)/b14-9-
• InChI Key: NMTCSGUMSAVXHJ-ZROIWOOFSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)C(=CC3=CSC=C3)C#N
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)Cl)NC(=O)/C(=C\C3=CSC=C3)/C#N
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol

Description

(Z)-N-(5-Chloro-2-morpholin-4-ylphenyl)-2-cyano-3-thiophen-3-ylprop-2-enamide, also known as CTCE-9908, is a synthetic compound that has shown potential in various scientific research applications. It belongs to the class of compounds known as enamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis and Biological Activity

The compound is related to a class of chemicals known as enaminones, which have been synthesized and studied for various biological activities. For instance, Ahmed (2017) explored the synthesis and anti-inflammatory and antimicrobial activities of different enaminone derivatives, indicating the potential medicinal applications of these compounds (Ahmed, 2017).

Anticonvulsant Activity

Enaminones, similar to the compound of interest, have been synthesized and evaluated for anticonvulsant activity. Edafiogho et al. (1992) reported that several enaminone derivatives exhibited potent anticonvulsant activity with a lack of neurotoxicity, highlighting their potential in treating neurological disorders (Edafiogho et al., 1992).

Application in Functionalized Tetrahydropyrimidin-Thiones Synthesis

Liu et al. (2014) discussed the synthesis of functionalized tetrahydropyrimidin-thiones using β-enamino esters, which could be related to the compound . This synthesis process indicates the compound's potential utility in creating structurally diverse and biologically significant molecules (Liu et al., 2014).

Role in Crystal Structure and Molecular Insight

Barakat et al. (2020) achieved one-pot synthesis of enaminones and examined their chemical features and crystal structures. This research demonstrates the significance of such compounds in understanding molecular structures and interactions (Barakat et al., 2020).

Anticancer and HDAC Inhibition Effects

Nam et al. (2014) synthesized a series of thiadiazole-based hydroxamic acids, showing potent anticancer cytotoxicity and HDAC inhibition effects. This research underscores the potential of structurally similar compounds, like the one , in cancer treatment and enzyme inhibition (Nam et al., 2014).